Cas no 1858176-37-0 (4-(3-Fluoro-2-hydroxypropyl)-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-(3-Fluoro-2-hydroxypropyl)-1lambda6-thiomorpholine-1,1-dione
• CAS No: 1858176-37-0
• MF: C₇H₁₄FNO₃S
• MW: 211.254364490509
• CID: 5701142
• PubChem ID: 130992621
• Update Time: 2025-07-23

4-(3-Fluoro-2-hydroxypropyl)-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholineethanol, α-(fluoromethyl)-, 1,1-dioxide
• 4-(3-Fluoro-2-hydroxypropyl)-1lambda6-thiomorpholine-1,1-dione

• Inchi： 1S/C7H14FNO3S/c8-5-7(10)6-9-1-3-13(11,12)4-2-9/h7,10H,1-6H2
• InChI Key： NGHULVZJLAKECS-UHFFFAOYSA-N
• SMILES： C(N1CCS(=O)(=O)CC1)C(O)CF

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 433.3±45.0 °C(Predicted)
• pka: 13.55±0.20(Predicted)

Additional information on 4-(3-Fluoro-2-hydroxypropyl)-1lambda6-thiomorpholine-1,1-dione

Recent Advances in the Study of 4-(3-Fluoro-2-hydroxypropyl)-1lambda6-thiomorpholine-1,1-dione (CAS: 1858176-37-0)

The compound 4-(3-Fluoro-2-hydroxypropyl)-1lambda6-thiomorpholine-1,1-dione (CAS: 1858176-37-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 4-(3-Fluoro-2-hydroxypropyl)-1lambda6-thiomorpholine-1,1-dione, emphasizing its efficient production through multi-step organic reactions. The compound's structural motif, featuring a fluorinated hydroxypropyl group attached to a thiomorpholine-1,1-dione core, has been identified as a key pharmacophore in modulating biological targets. Researchers have reported that this compound exhibits promising activity in inhibiting specific enzymes involved in inflammatory and metabolic pathways, making it a candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's pharmacokinetic properties, including its stability, bioavailability, and metabolic profile. Notably, 4-(3-Fluoro-2-hydroxypropyl)-1lambda6-thiomorpholine-1,1-dione has shown selective inhibition of certain protein kinases, which are critical in signaling pathways associated with diseases such as cancer and autoimmune disorders. These findings suggest its potential as a lead compound for the development of novel therapeutics.

Further investigations into the mechanism of action of 4-(3-Fluoro-2-hydroxypropyl)-1lambda6-thiomorpholine-1,1-dione have revealed its ability to interact with specific binding sites on target proteins, leading to conformational changes that disrupt pathological signaling. Computational modeling and X-ray crystallography studies have provided insights into these interactions, offering a foundation for structure-activity relationship (SAR) optimization.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved efficacy and safety.

In conclusion, 4-(3-Fluoro-2-hydroxypropyl)-1lambda6-thiomorpholine-1,1-dione (CAS: 1858176-37-0) represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity warrant further exploration, particularly in the context of targeted therapies for complex diseases. Continued research and development efforts will be essential to unlock its full therapeutic potential.